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Compound of Interest

Compound Name: Allyl alpha-D-galactopyranoside

Cat. No.: B013474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl α-D-galactopyranoside is a versatile synthetic intermediate that serves as a cornerstone in

modern glycoscience and related fields. Its unique structural features, particularly the anomeric

allyl group, provide a gateway for a multitude of chemical transformations, making it an

invaluable tool in the synthesis of complex oligosaccharides, glycoconjugates, and novel

polymeric materials. This guide offers a comprehensive overview of its synthesis, properties,

and diverse applications, with a focus on the practical insights and experimental details

relevant to researchers in drug discovery and development.

Physicochemical Properties
Allyl α-D-galactopyranoside is a white to off-white solid, exhibiting good solubility in water and

polar organic solvents.[1] Its key physical and chemical properties are summarized in the table

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b013474?utm_src=pdf-interest
https://www.chemimpex.com/products/32207
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 48149-72-0 [1]

Molecular Formula C₉H₁₆O₆ [1]

Molecular Weight 220.22 g/mol [1]

Melting Point 141-145 °C [1]

Optical Rotation [α]²⁰/D +175° (c = 1.5 in H₂O) [1]

Appearance White to off-white powder [1]

Purity ≥ 99% (HPLC) [1]

Synthesis of Allyl α-D-Galactopyranoside
The synthesis of Allyl α-D-galactopyranoside can be achieved through both chemical and

enzymatic routes. The choice of method often depends on the desired anomeric purity,

scalability, and available resources.

Chemical Synthesis: Modified Fischer Glycosylation
The Fischer glycosylation reaction, a classic method for forming glycosidic bonds, remains a

straightforward approach for the synthesis of simple alkyl glycosides.[2][3] Modern

modifications, such as the use of microwave irradiation, have significantly reduced reaction

times and improved yields.[2]

Caption: Fischer-Speier glycosylation workflow for Allyl α-D-galactopyranoside synthesis.

Experimental Protocol: Microwave-Assisted Fischer Glycosylation[2]

Reaction Setup: In a pressure-rated microwave vial, combine D-galactose (1.0 g, 5.55 mmol)

and anhydrous allyl alcohol (10 mL).

Catalyst Addition: Add a catalytic amount of a strong acid resin, such as Amberlite IRN 120

H+ (1.0 g).
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Microwave Irradiation: Seal the vial and subject the mixture to microwave irradiation at

120°C for 10 minutes. The reaction progress can be monitored by thin-layer chromatography

(TLC).

Work-up: After cooling, filter the reaction mixture to remove the acid resin.

Purification: Concentrate the filtrate under reduced pressure. The resulting residue can be

purified by recrystallization from a suitable solvent like isopropanol to yield the desired Allyl

α-D-galactopyranoside. The α-anomer is generally the thermodynamic product and is

favored under these conditions.[3]

Enzymatic Synthesis
Enzymatic synthesis offers a highly stereoselective alternative for the production of glycosides.

α-Galactosidases can catalyze the transgalactosylation from a suitable donor, such as

melibiose or raffinose, to allyl alcohol.[4][5] This method provides excellent control over the

anomeric configuration, yielding predominantly the α-anomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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